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Foreword: 2-Methoxy-4-methyl-3-nitropyridine is a substituted pyridine derivative that serves

as a key intermediate in the synthesis of complex molecules, particularly within the

pharmaceutical and agrochemical sectors.[1][2] Its utility as a chemical building block

necessitates a thorough understanding of its properties to ensure safe handling and

application. This guide provides a comprehensive overview for researchers, chemists, and drug

development professionals, synthesizing technical data with practical, field-proven insights to

foster a culture of safety and precision in the laboratory.

Hazard Identification and Toxicological Profile
While specific toxicological data for 2-Methoxy-4-methyl-3-nitropyridine is not extensively

published, a robust safety profile can be constructed by examining structurally related

nitropyridine compounds. Nitropyridine derivatives are generally classified as harmful or toxic

and require careful handling.

GHS Hazard Classification (Anticipated): Based on analogs like 4-nitropyridine and other

substituted nitropyridines, the following classifications should be assumed[3][4]:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[5]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3][5]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[3][5]

Pictograms:

alt text

Signal Word: WARNING[3][6]

Toxicological Summary:

Oral Toxicity: Harmful if swallowed.[3][7] Ingestion may lead to gastrointestinal irritation.[7]

Dermal Contact: Causes skin irritation.[3][5] Prolonged contact should be avoided. Related

compounds are known to be toxic in contact with skin.[4]

Eye Contact: Causes serious eye irritation.[3][5] Direct contact can result in redness, pain,

and potential damage.

Inhalation: May cause respiratory tract irritation.[3][7] Dust or vapors should not be inhaled.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C₇H₈N₂O₃ [8]

Molecular Weight 168.15 g/mol N/A

Appearance
White to yellow powder or

crystals
[9]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[6][9]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

mandatory.

Engineering Controls:

Fume Hood: All handling of solid 2-Methoxy-4-methyl-3-nitropyridine and its solutions

must be conducted in a properly functioning chemical fume hood to minimize inhalation

exposure.[10]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[3][11][12]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[13][14]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3][10]

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile) inspected for

integrity before each use.[10][12] Follow proper glove removal technique to avoid skin

contact.
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Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For

larger quantities or situations with a high risk of splashing, additional protective clothing may

be necessary.[10]

Respiratory Protection: Not typically required when working within a fume hood. If

engineering controls are insufficient or for emergency situations, use a government-approved

respirator.[3]

Safe Handling and Storage Procedures
The causality behind these procedures is to minimize the generation of dust and prevent cross-

contamination, ensuring both operator safety and experimental integrity.

Protocol 1: Handling the Solid Compound

Preparation: Before handling, ensure the fume hood is operational and the work area is

clean and uncluttered. Assemble all necessary equipment (spatulas, weigh boats,

glassware).

Don PPE: Put on all required PPE as detailed in Section 3.

Transfer: Carefully transfer the required amount of 2-Methoxy-4-methyl-3-nitropyridine
from its storage container to a tared weigh boat or directly into the reaction vessel inside the

fume hood. Minimize dust generation during this process.[7]

Closure: Tightly close the main storage container immediately after use.[3]

Cleaning: Clean any residual powder from the spatula and work surface using a solvent-

moistened wipe, which should then be disposed of as chemical waste.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.[11][15]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]
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Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Store locked up or in an area accessible only to qualified personnel.[11]
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Standard Handling Workflow

Verify Compound & Prepare Workspace

Don Required PPE
(Gloves, Goggles, Lab Coat)

Conduct Operations in
Chemical Fume Hood

Weigh Solid Compound
(Minimize Dust)

Transfer to Reaction Vessel

Securely Seal Source Container

Collect Waste in
Designated Container

Decontaminate Workspace
& Equipment

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A typical workflow for safely handling 2-Methoxy-4-methyl-3-nitropyridine.
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Accidental Release and Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Protocol 2: Spill Cleanup

Evacuate: Alert personnel in the immediate area and evacuate if necessary.[11]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition: Remove all sources of ignition.[11][16]

Contain: For a dry spill, carefully sweep or vacuum the material into a suitable, labeled

disposal container. Avoid generating dust.[7][17]

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then soap and

water.

Dispose: Dispose of all cleanup materials as hazardous waste in accordance with local,

regional, and national regulations.[5]

First Aid Measures:

General Advice: Consult a physician and show them the Safety Data Sheet.[10][12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][5][13]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation occurs or persists.[5][7]

[11]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes and seek immediate medical attention from an ophthalmologist.[5][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[7][10][11]
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Emergency First Aid Decision Tree

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing

Wash with Soap & Water
for 15+ minutes

Seek Medical Attention
if Irritation Persists

Rinse with Water
for 15+ minutes

Remove Contact Lenses
(if safe to do so)

Seek IMMEDIATE
Medical Attention

Move to Fresh Air

Give Oxygen if
Breathing is Difficult

Seek IMMEDIATE
Medical Attention

Rinse Mouth with Water

DO NOT Induce Vomiting

Call Poison Center or Doctor
IMMEDIATELY

Click to download full resolution via product page

Caption: A decision-making guide for first aid response to exposure incidents.

Reactivity, Stability, and Disposal
Chemical Stability: The product is chemically stable under standard ambient conditions (room

temperature).

Conditions to Avoid:

Heat, Flames, and Sparks: Keep away from sources of ignition.

Dust Formation: Minimize the generation of dust, as fine particles suspended in air can form

explosive mixtures.[7][11]
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Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

release irritating and toxic gases, including:

Carbon oxides (CO, CO₂)[5][10]

Nitrogen oxides (NOx)[5]

Chemical Incompatibility & Hazards

Incompatible Materials Conditions to Avoid

Hazardous Decomposition

2-Methoxy-4-methyl-
3-nitropyridine

Strong Oxidizing
Agents

Reacts with

Strong Acids

Reacts with

Strong Bases

Reacts with

Heat / Ignition
Sources

Avoid

Dust Formation

Avoid

Nitrogen Oxides

Leads to

Carbon Oxides

Leads to

Click to download full resolution via product page

Caption: A relationship map of materials and conditions to avoid.

Disposal Considerations: Chemical waste must be disposed of in accordance with all

applicable local, regional, and national regulations. Waste material should be handled by a
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licensed chemical disposal company. Do not dispose of it down the drain.[14]

Synthesis and Application Context
2-Methoxy-4-methyl-3-nitropyridine is a valuable intermediate in organic synthesis. It is often

synthesized from precursors like 2-chloro-4-methyl-3-nitropyridine. Its utility stems from the

reactivity of the pyridine ring, which is activated by the nitro group, making it susceptible to

nucleophilic aromatic substitution (SNAr) reactions.[18] The methoxy and methyl groups also

influence the regioselectivity of subsequent chemical transformations.

Its primary application is as a precursor for more complex molecules in:

Pharmaceutical Development: The nitropyridine scaffold is a common feature in biologically

active compounds.[1][19] The nitro group can be reduced to an amine, providing a key

functional handle for building active pharmaceutical ingredients (APIs).[2]

Agrochemical Synthesis: It serves as a building block for novel herbicides, fungicides, and

pesticides.[1][20]

Understanding its role as a reactive intermediate underscores the importance of the handling

precautions outlined in this guide. The very reactivity that makes it useful in synthesis also

contributes to its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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